Cas no 2171851-41-3 (1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 2171851-41-3
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6240369
• PubChem ID: 165493571
• Update Time: 2025-06-08

1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid
• 2171851-41-3
• EN300-1460954

• Inchi： 1S/C11H12F2N2O2/c1-6-3-8(15-7(2)14-6)10(9(16)17)4-11(12,13)5-10/h3H,4-5H2,1-2H3,(H,16,17)
• InChI Key： RQLUHWWECJMQLB-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C2C=C(C)N=C(C)N=2)C1)F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid

Introduction to 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2171851-41-3)

1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2171851-41-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring with difluoro substitution and a pyrimidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclobutane ring with difluoro substitution is a key structural feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of these fluorine atoms in the cyclobutane ring can enhance the compound's ability to cross biological membranes and improve its pharmacokinetic profile.

The pyrimidine moiety is another critical component of this compound. Pyrimidines are fundamental building blocks of nucleic acids and are involved in numerous biological processes, including DNA replication, RNA transcription, and cell signaling. The 2,6-dimethyl substitution on the pyrimidine ring can influence the compound's interactions with specific enzymes and receptors, potentially leading to selective biological activities.

Recent studies have explored the potential therapeutic applications of 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid have been extensively studied to optimize its use as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been found to have low toxicity in preclinical studies, which is an important consideration for drug development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in clinical trials. Preclinical studies have demonstrated that 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid has a favorable safety profile and does not exhibit significant toxicity at therapeutic doses. This makes it an attractive candidate for further clinical evaluation.

In conclusion, 1-(2,6-dimethylpyrimidin-4-yl)-3,3-difluorocyclobutane-1-carboxylic acid (CAS No. 2171851-41-3) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing therapeutic options for patients with these conditions.